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Introduction
The determination of plant-available micronutrients in soil is critical for optimizing crop yield and

quality, as well as for understanding the environmental fate of heavy metals. The

Diethylenetriaminepentaacetic acid (DTPA) soil test, developed by Lindsay and Norvell in 1978,

is a widely adopted method for assessing the availability of key micronutrients: zinc (Zn), iron

(Fe), manganese (Mn), and copper (Cu) in near-neutral and calcareous soils.[1][2][3] This

guide provides an in-depth overview of the DTPA soil test, including its underlying chemical

principles, detailed experimental protocols, data interpretation, and factors influencing its

accuracy.

Core Principles of the DTPA Soil Test
The DTPA test is designed to simulate the release of plant-available micronutrients from the

soil matrix by using a chelating agent.[1][2]

The Chemistry of Chelation
DTPA is a powerful chelating agent that forms stable, water-soluble complexes with polyvalent

metal cations.[1][2] In the soil solution, DTPA effectively extracts a fraction of the micronutrients

held in various soil pools, including those in the soil solution, on exchange sites, and weakly

adsorbed to organic matter and mineral surfaces. This extracted fraction is considered to be a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1235155?utm_src=pdf-interest
https://openknowledge.fao.org/server/api/core/bitstreams/cb40ac6e-68d6-437e-be4d-62094487abe0/content
https://agris.fao.org/search/en/providers/122535/records/65de46af0f3e94b9e5cccc00
https://www.researchgate.net/figure/Critical-soil-test-values-of-DTPA-extractable-micronutrients_tbl2_366348532
https://openknowledge.fao.org/server/api/core/bitstreams/cb40ac6e-68d6-437e-be4d-62094487abe0/content
https://agris.fao.org/search/en/providers/122535/records/65de46af0f3e94b9e5cccc00
https://openknowledge.fao.org/server/api/core/bitstreams/cb40ac6e-68d6-437e-be4d-62094487abe0/content
https://agris.fao.org/search/en/providers/122535/records/65de46af0f3e94b9e5cccc00
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


good indicator of the nutrients available for plant uptake. The overall reaction can be simplified

as:

DTPA (solution) + Metal-Soil ⇌ Metal-DTPA (solution) + Soil

The effectiveness of DTPA lies in its ability to lower the activity of the metal ion in the solution,

thereby promoting the dissolution of labile forms of the metal from the soil solids.[4]

Composition of the DTPA Extraction Solution
The standard DTPA extraction solution has a specific composition designed to control the

chemical equilibrium of the extraction process:

0.005 M DTPA (Diethylenetriaminepentaacetic acid): The primary chelating agent that

extracts the micronutrient cations.[1][2]

0.01 M CaCl2 (Calcium Chloride): Added to maintain a constant level of calcium in the

solution, which helps to prevent the dissolution of calcium carbonate (CaCO3) in calcareous

soils. This is crucial as the dissolution of CaCO3 would otherwise release occluded

micronutrients that are not typically available to plants.[1]

0.1 M TEA (Triethanolamine): Acts as a buffer to maintain the pH of the solution at 7.3.[1][2]

This specific pH is important because the availability of micronutrients is highly pH-

dependent.[5] The slightly alkaline pH prevents excessive dissolution of iron and manganese

oxides while still allowing for effective chelation of the target micronutrients.

Experimental Protocols
Adherence to a standardized protocol is crucial for obtaining reproducible and comparable

results with the DTPA soil test. The following sections detail the necessary steps.

Preparation of the DTPA Extraction Solution
Reagents:

Diethylenetriaminepentaacetic acid (DTPA), C14H23N3O10

Calcium chloride dihydrate (CaCl2·2H2O)
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Triethanolamine (TEA), N(CH2CH2OH)3

Hydrochloric acid (HCl), concentrated

Deionized water

Procedure:

In a 1-liter volumetric flask, dissolve 1.97 g of DTPA in approximately 200 mL of deionized

water.

Add 13.3 mL of triethanolamine (TEA) to the DTPA solution.

Add 1.47 g of calcium chloride dihydrate (CaCl2·2H2O) and stir until dissolved.

Dilute to approximately 900 mL with deionized water.

Adjust the pH of the solution to 7.3 ± 0.05 with concentrated HCl while stirring continuously.

[6]

Bring the final volume to 1 liter with deionized water.

Soil Sample Preparation
Air-dry the soil samples at room temperature or in a forced-air oven at a temperature not

exceeding 40°C.

Gently crush the soil aggregates using a mortar and pestle.

Sieve the soil through a 2-mm nylon or stainless-steel sieve to remove large particles and

debris.

Extraction Procedure
Weigh 10.0 g of the prepared soil sample into a 50 mL extraction vessel (e.g., a centrifuge

tube or Erlenmeyer flask).[1][6]

Add 20.0 mL of the DTPA extraction solution to the soil sample, resulting in a 1:2 soil-to-

solution ratio.[1][6]
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Securely cap the extraction vessel and shake on a mechanical shaker for exactly 2 hours at

a constant speed (e.g., 180 rpm).[1][6] The shaking time is a critical parameter and must be

standardized.[5]

Immediately after shaking, filter the suspension through a Whatman No. 42 filter paper or an

equivalent fine-porosity filter paper.[6] If the filtrate is not clear, centrifugation may be

required before filtration.

Collect the clear filtrate for analysis.

Analysis of the Extract
The concentrations of Zn, Fe, Mn, and Cu in the DTPA extract are typically determined using

atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission

spectrometry (ICP-OES).[7]

Standard Operating Procedure for ICP-OES Analysis:

Instrument Calibration: Calibrate the ICP-OES instrument using a series of multi-element

standards prepared in the DTPA extraction solution to match the sample matrix.

Blank Measurement: Analyze a blank sample (DTPA extraction solution) to establish the

baseline and correct for any background contamination.

Sample Analysis: Aspirate the filtered DTPA extracts into the ICP-OES for elemental

analysis.

Quality Control: Include a certified reference material (CRM) or a laboratory control sample

(LCS) in each analytical batch to verify the accuracy of the measurements. Analyze a

duplicate sample for every 10-20 samples to assess the precision of the method.

Data Presentation and Interpretation
The results of the DTPA soil test are typically reported in parts per million (ppm) or milligrams

per kilogram (mg/kg) of the extractable micronutrient in the soil.
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General Interpretation of DTPA-Extractable Micronutrient
Levels
The following table provides a general guide for interpreting the DTPA soil test results for

various crops. It is important to note that these are general guidelines, and critical levels can

vary depending on the specific crop, soil type, and other environmental factors.

Micronutrie
nt

Very Low
(Deficient)

Low Marginal Adequate High

Zinc (Zn) < 0.5 ppm 0.5 - 1.0 ppm 1.0 - 1.5 ppm > 1.5 ppm > 10 ppm

Iron (Fe) < 2.5 ppm 2.5 - 4.5 ppm 4.5 - 6.0 ppm > 6.0 ppm > 25 ppm

Manganese

(Mn)
< 1.0 ppm 1.0 - 2.0 ppm 2.0 - 5.0 ppm > 5.0 ppm > 40 ppm

Copper (Cu) < 0.2 ppm 0.2 - 0.5 ppm 0.5 - 1.0 ppm > 1.0 ppm > 5 ppm

Source: Adapted from various soil testing laboratory guidelines.

Critical DTPA-Extractable Micronutrient Levels for
Specific Crops
The critical level is the soil test value above which a crop response to the applied nutrient is

unlikely. The following table presents critical DTPA levels for several common crops.
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Crop
Zinc (Zn)
(ppm)

Iron (Fe) (ppm)
Manganese
(Mn) (ppm)

Copper (Cu)
(ppm)

Corn 0.8 - 1.0 4.0 - 5.0 1.0 - 2.0 0.2 - 0.3

Soybean 0.5 - 1.0 2.5 - 4.0 1.0 - 3.0 0.2 - 0.4

Wheat 0.5 - 0.8 3.0 - 4.5 1.0 - 2.0 0.2 - 0.3

Alfalfa 0.7 - 1.0 4.0 - 5.0 2.0 - 5.0 0.3 - 0.5

Potato 1.0 - 1.5 4.0 - 6.0 1.0 - 2.0 0.3 - 0.6

Rice 0.6 - 1.0 2.0 - 4.0 2.0 - 5.0 0.2 - 0.4

Note: These values are indicative and can be influenced by soil pH, organic matter content,

and crop variety.

Mandatory Visualizations
DTPA Chelation of a Divalent Metal Ion
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DTPA Chelation of a Divalent Metal Ion (M²⁺)

Reactants

ProductsDTPA

[M-DTPA]³⁻
(soluble complex)

+ M²⁺

M²⁺
(in soil solution/

on exchange sites)
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Experimental Workflow of the DTPA Soil Test

Sample Preparation

Extraction

Analysis

Air-dry soil sample

Crush aggregates

Sieve through 2-mm screen

Weigh 10g of soil

Add 20mL DTPA solution

Shake for 2 hours

Filter or Centrifuge

Analyze clear extract
by ICP-OES or AAS

Calculate micronutrient
concentration (mg/kg)
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Logical Relationships: Factors Influencing DTPA Test Results

Soil Properties Test Conditions

DTPA-Extractable
Micronutrients

Soil pH

affects solubility

Organic Matter

chelates metals

Soil Texture

influences surface area

CaCO₃ Content

can release occluded metals

Shaking Time

determines extraction kinetics

Temperature

affects reaction rate

Soil:Solution Ratio

impacts equilibrium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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